Cas no 1823366-22-8 (3,4,4-Trifluoroazepane hydrochloride)

• Product Name: 3,4,4-Trifluoroazepane hydrochloride
• CAS No: 1823366-22-8
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• MDL: MFCD27997440
• CID: 4918518
• Update Time: 2026-02-27

3,4,4-Trifluoroazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4,4-Trifluoroazepane hydrochloride
• 3,4,4-Trifluoroazepane HCl

• MDL： MFCD27997440
• Inchi： 1S/C6H10F3N.ClH/c7-5-4-10-3-1-2-6(5,8)9;/h5,10H,1-4H2;1H
• InChI Key： IJFQTASGJABVQO-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(CNCCC1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 116
• Topological Polar Surface Area: 12

Additional information on 3,4,4-Trifluoroazepane hydrochloride

Introduction to 3,4,4-Trifluoroazepane Hydrochloride (CAS No. 1823366-22-8)

3,4,4-Trifluoroazepane Hydrochloride (CAS No. 1823366-22-8) is a fluorinated azepane derivative that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the azepane class of heterocyclic compounds, which are known for their broad spectrum of biological activities. The introduction of fluorine atoms into the azepane ring system introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets, making it a promising candidate for drug development.

The chemical structure of 3,4,4-Trifluoroazepane Hydrochloride consists of a seven-membered azepane ring substituted with three fluorine atoms at the 3rd, 4th, and 4th positions, respectively. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This compound has been extensively studied for its potential therapeutic effects in various diseases, particularly in the context of central nervous system (CNS) disorders and inflammation.

Recent research has highlighted the pharmacological significance of fluorinated azepanes in modulating neurotransmitter systems. Studies have demonstrated that 3,4,4-Trifluoroazepane Hydrochloride exhibits properties that make it a viable candidate for treating conditions such as anxiety and depression. The fluorine atoms in the molecule contribute to its stability and metabolic resistance, which are desirable traits for any potential therapeutic agent. Additionally, the compound's ability to cross the blood-brain barrier suggests its potential utility in CNS-targeted therapies.

In vitro studies have shown that 3,4,4-Trifluoroazepane Hydrochloride interacts with various neurotransmitter receptors and ion channels. Specifically, it has been observed to interact with serotonin receptors (5-HT1A and 5-HT2A), which are implicated in mood regulation and anxiety disorders. The compound's binding affinity and selectivity profile make it an interesting subject for further investigation into its mechanism of action. Furthermore, preliminary animal models have indicated that 3,4,4-Trifluoroazepane Hydrochloride may have anxiolytic and antidepressant-like effects without significant side effects.

The synthesis of 3,4,4-Trifluoroazepane Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the azepane ring is typically achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions. The hydrochloride salt formation is performed to enhance the compound's pharmacokinetic properties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for preclinical and clinical studies.

One of the key advantages of 3,4,4-Trifluoroazepane Hydrochloride is its potential to serve as a scaffold for designing novel therapeutic agents. By modifying different positions on the azepane ring or introducing additional functional groups, researchers can tailor the compound's pharmacological properties to target specific diseases or biological pathways. This flexibility makes it a valuable tool in drug discovery efforts aimed at addressing unmet medical needs.

The safety profile of 3,4,4-Trifluoroazepane Hydrochloride is another critical aspect that has been evaluated through comprehensive toxicological studies. Preliminary data suggest that the compound is well-tolerated at therapeutic doses in animal models. However, further studies are needed to fully assess its long-term safety and potential adverse effects in humans. These studies will be essential for guiding future clinical trials and ensuring that the compound can be safely used as a therapeutic agent.

The future direction of research on 3,4,4-Trifluoroazepane Hydrochloride (CAS No. 1823366-22-8) includes exploring its efficacy in treating a broader range of neurological disorders. Additionally, investigating its potential interactions with other drugs will be crucial to understand any possible pharmacokinetic or pharmacodynamic interactions that may occur when used in combination therapy regimens. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this research from preclinical stages to clinical applications.

In conclusion,3,4,4-Trifluoroazepane Hydrochloride represents a promising fluorinated azepane derivative with significant potential in pharmaceutical applications. Its unique structural features and observed biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,3,4,4-Trifluoroazepane Hydrochloride is poised to play a vital role in addressing various medical conditions.